Cas no 87628-85-1 (2H-Pyrazolo[4,3-c]pyridine,5-benzoyl-2-ethyl-3-(4-fluorophenyl)-4,5,6,7-tetrahydro-)

2H-Pyrazolo[4,3-c]pyridine,5-benzoyl-2-ethyl-3-(4-fluorophenyl)-4,5,6,7-tetrahydro- structure
87628-85-1 structure
Product Name:2H-Pyrazolo[4,3-c]pyridine,5-benzoyl-2-ethyl-3-(4-fluorophenyl)-4,5,6,7-tetrahydro-
CAS No:87628-85-1
MF:C21H20FN3O
MW:349.401408195496
CID:654431
PubChem ID:76851080
Update Time:2025-04-19

2H-Pyrazolo[4,3-c]pyridine,5-benzoyl-2-ethyl-3-(4-fluorophenyl)-4,5,6,7-tetrahydro- Chemical and Physical Properties

Names and Identifiers

    • 2H-Pyrazolo[4,3-c]pyridine,5-benzoyl-2-ethyl-3-(4-fluorophenyl)-4,5,6,7-tetrahydro-
    • 87628-85-1
    • Inchi: 1S/C21H20FN3O/c1-2-25-20(15-8-10-17(22)11-9-15)18-14-24(13-12-19(18)23-25)21(26)16-6-4-3-5-7-16/h3-11H,2,12-14H2,1H3
    • InChI Key: KRKVXYLMKQONKV-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)C1=C2C(CCN(C(C3C=CC=CC=3)=O)C2)=NN1CC

Computed Properties

  • Exact Mass: 349.159
  • Monoisotopic Mass: 349.159
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 3
  • Complexity: 488
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.1A^2
  • XLogP3: 3.3
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